Cas no 162685-19-0 ((S)-1-(2-Benzothiazolylthio)-2-propanamine)

• Product Name: (S)-1-(2-Benzothiazolylthio)-2-propanamine
• CAS No: 162685-19-0
• MF: C₁₀H₁₂N₂S₂
• MW: 224.345679283142
• CID: 904706
• Update Time: 2023-08-02

(S)-1-(2-Benzothiazolylthio)-2-propanamine Chemical and Physical Properties

Names and Identifiers

• 2-Propanamine,1-(2-benzothiazolylthio)-,(S)-(9CI)
• (S)-1-(2-benzothiazolylthio)-2-propanamine
• AUEWEXPDMUDKLS-ZETCQYMHSA-N
• (2S)-1-(1,3-benzothiazol-2-ylsulfanyl)propan-2-amine
• (S)-1-(2-Benzothiazolylthio)-2-propanamine

• Inchi： 1S/C10H12N2S2/c1-7(11)6-13-10-12-8-4-2-3-5-9(8)14-10/h2-5,7H,6,11H2,1H3/t7-/m0/s1
• InChI Key： AUEWEXPDMUDKLS-ZETCQYMHSA-N
• SMILES： S(C1=NC2C=CC=CC=2S1)C[C@H](C)N

Computed Properties

• Exact Mass: 224.044
• Monoisotopic Mass: 224.044
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 189
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 92.4